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Compound of Interest

Compound Name: 3-(Benzimidazol-1-yl)propanal

Cat. No.: B129894 Get Quote

An In-depth Technical Guide to 3-(Benzimidazol-
1-yl)propanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 3-(Benzimidazol-1-yl)propanal. Due to the limited

availability of direct experimental data for this specific compound, this paper leverages

established knowledge of the benzimidazole scaffold and related derivatives to offer a

predictive and informative resource.

Core Compound: 3-(Benzimidazol-1-yl)propanal
While a specific CAS (Chemical Abstracts Service) number for 3-(Benzimidazol-1-yl)propanal
is not readily found in major chemical databases, its molecular structure and properties can be

confidently deduced from its IUPAC name.

Molecular Structure:

The molecule consists of a benzimidazole ring system where the nitrogen at position 1 is

substituted with a propanal group.
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Physicochemical Properties (Predicted):

The following table summarizes the predicted physicochemical properties of 3-(Benzimidazol-
1-yl)propanal. These values are calculated based on its chemical structure and provide a

useful baseline for experimental design.

Property Value

Molecular Formula C₁₀H₁₀N₂O

Molecular Weight 174.19 g/mol

IUPAC Name 3-(1H-Benzimidazol-1-yl)propanal

Topological Polar Surface Area 42.0 Å²

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 3

LogP (Predicted) 1.5

Synthesis and Experimental Protocols
The synthesis of 3-(Benzimidazol-1-yl)propanal can be approached via a two-step process

involving the N-alkylation of benzimidazole followed by the oxidation of the resulting primary

alcohol.

Logical Workflow for Synthesis
The following diagram illustrates the proposed synthetic pathway.

Caption: Proposed two-step synthesis of 3-(Benzimidazol-1-yl)propanal.
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Experimental Protocol: Synthesis of 3-(Benzimidazol-1-
yl)propan-1-ol (Intermediate)
This protocol is a general procedure for the N-alkylation of benzimidazole.[1][2][3][4]

Materials:

Benzimidazole

3-Chloropropan-1-ol or 3-Bromopropan-1-ol

Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

Dimethylformamide (DMF) or Acetonitrile (ACN)

Ethyl acetate

Brine solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of benzimidazole (1.0 eq) in DMF, add potassium carbonate (2.0 eq).

Stir the mixture at room temperature for 30 minutes.

Add 3-chloropropan-1-ol (1.2 eq) dropwise to the reaction mixture.

Heat the reaction to 60-80°C and monitor by Thin Layer Chromatography (TLC) until the

starting material is consumed.

Cool the reaction to room temperature and pour it into ice-cold water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine solution.
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Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford 3-(Benzimidazol-1-

yl)propan-1-ol.

Experimental Protocol: Oxidation to 3-(Benzimidazol-1-
yl)propanal
This protocol describes the oxidation of a primary alcohol to an aldehyde using a mild oxidizing

agent to prevent over-oxidation to a carboxylic acid.[5][6][7][8][9]

Materials:

3-(Benzimidazol-1-yl)propan-1-ol

Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

Dichloromethane (CH₂Cl₂)

Silica gel

Diethyl ether

Procedure:

Dissolve 3-(Benzimidazol-1-yl)propan-1-ol (1.0 eq) in anhydrous dichloromethane.

Add PCC (1.5 eq) or DMP (1.2 eq) to the solution in one portion.

Stir the reaction mixture at room temperature and monitor by TLC.

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts or periodinane byproducts.

Wash the silica gel pad with additional diethyl ether.
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Combine the filtrates and concentrate under reduced pressure to yield the crude 3-
(Benzimidazol-1-yl)propanal.

Further purification can be achieved by column chromatography if necessary.

Biological Activity and Potential Applications
Benzimidazole derivatives are a well-established class of compounds with a broad spectrum of

biological activities, making them privileged scaffolds in drug discovery.[10][11][12][13][14]

While specific data for 3-(Benzimidazol-1-yl)propanal is not available, its structural features

suggest potential for similar activities.

Potential Biological Activities:

Anticancer: Many benzimidazole derivatives exhibit potent anticancer activity through various

mechanisms, including inhibition of tubulin polymerization, kinase inhibition, and induction of

apoptosis.[10][11][12][13]

Antimicrobial: The benzimidazole core is found in several antimicrobial agents, and novel

derivatives are frequently screened for antibacterial and antifungal properties.[15][16][17]

Anti-inflammatory: Some benzimidazoles have shown anti-inflammatory effects, potentially

through the inhibition of inflammatory pathways.

Representative Biological Data for Benzimidazole Derivatives:

The following table presents IC₅₀ values for various benzimidazole derivatives against different

cancer cell lines, illustrating the potential potency of this class of compounds.
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Compound Class Target Cell Line IC₅₀ (µM) Reference

Chrysin

Benzimidazole

Derivative

MFC (Gastric Cancer) 25.72 ± 3.95 Wang et al.[18]

Thiazolidinedione

Benzimidazole

PC-3 (Prostate

Cancer)
0.096 - 0.63 Sharma et al.[19]

Benzimidazole

Hydrazone
CEM (Leukemia) 0.98 ± 0.02 Onnis et al.[19]

Dual

EGFR/BRAFV600E

Inhibitor

Leukemia Subpanel

(GI₅₀)
Selective Al-Ostath et al.[13]

General Protocol for In Vitro Anticancer Screening
This protocol provides a general workflow for assessing the cytotoxic activity of a novel

compound like 3-(Benzimidazol-1-yl)propanal against cancer cell lines.

Caption: Workflow for in vitro cytotoxicity screening.

Potential Signaling Pathway Involvement
Based on the known mechanisms of action of other benzimidazole anticancer agents, 3-
(Benzimidazol-1-yl)propanal could potentially exert its effects by modulating key signaling

pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK

pathways.[10][12]

Caption: Hypothetical signaling pathway modulation by 3-(Benzimidazol-1-yl)propanal.

This guide serves as a foundational document for researchers interested in the synthesis and

evaluation of 3-(Benzimidazol-1-yl)propanal. The provided protocols and predictive data offer

a solid starting point for further investigation into the chemical and biological properties of this

and related benzimidazole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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